Cas no 946377-94-2 (5-4-(2-methylbenzoyl)piperazin-1-yl-2-(4-propoxyphenyl)-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(2-methylbenzoyl)piperazin-1-yl-2-(4-propoxyphenyl)-1,3-oxazole-4-carbonitrile
• CAS No: 946377-94-2
• MF: C₂₅H₂₆N₄O₃
• MW: 430.498945713043
• CID: 5430139
• Update Time: 2025-05-30

5-4-(2-methylbenzoyl)piperazin-1-yl-2-(4-propoxyphenyl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(2-methylbenzoyl)piperazin-1-yl]-2-(4-propoxyphenyl)-1,3-oxazole-4-carbonitrile
• 5-4-(2-methylbenzoyl)piperazin-1-yl-2-(4-propoxyphenyl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C25H26N4O3/c1-3-16-31-20-10-8-19(9-11-20)23-27-22(17-26)25(32-23)29-14-12-28(13-15-29)24(30)21-7-5-4-6-18(21)2/h4-11H,3,12-16H2,1-2H3
• InChI Key： QCCYVHRVFNTUMT-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=CC=C3C)CC2)=C(C#N)N=C1C1=CC=C(OCCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-4-(2-methylbenzoyl)piperazin-1-yl-2-(4-propoxyphenyl)-1,3-oxazole-4-carbonitrile

5-(4-(2-Methylbenzoyl)piperazin-1-yl)-2-(4-propoxyphenyl)-1,3-oxazole-4-carbonitrile: A Comprehensive Overview

5-(4-(2-Methylbenzoyl)piperazin-1-yl)-2-(4-propoxyphenyl)-1,3-oxazole-4-carbonitrile, also known by its CAS number CAS No. 946377-94-2, is a complex organic compound with a diverse range of potential applications in the pharmaceutical and chemical industries. This compound is characterized by its intricate molecular structure, which includes a piperazine ring, a propoxyphenyl group, and an oxazole moiety. The combination of these structural elements contributes to its unique chemical properties and reactivity.

The synthesis of this compound involves a series of carefully designed multi-step reactions, often utilizing advanced organic chemistry techniques such as Suzuki coupling or Buchwald-Hartwig amination. These methods ensure the precise construction of the molecule's framework, which is essential for achieving the desired biological activity. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity, particularly in the context of large-scale production for pharmaceutical applications.

One of the most significant aspects of this compound is its potential as a drug candidate. The presence of the piperazine ring, a well-known scaffold in medicinal chemistry, suggests that this molecule may exhibit favorable pharmacokinetic properties. Additionally, the oxazole moiety is known to enhance bioavailability and stability in vivo, making it an attractive target for drug development. Recent research has focused on evaluating its activity against various therapeutic targets, including kinases and proteases, with promising results observed in preliminary assays.

The structural versatility of this compound also makes it a valuable tool in combinatorial chemistry and high-throughput screening. By modifying substituents on the propoxyphenyl group or adjusting the position of the oxazole ring, chemists can explore a wide range of chemical space to identify novel bioactive compounds. This approach has been increasingly utilized in drug discovery pipelines to accelerate the identification of lead compounds with desired pharmacological profiles.

In terms of biological activity, this compound has shown potential in several key areas. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its utility in anti-inflammatory therapies. Furthermore, its interaction with G-protein coupled receptors (GPCRs) has been investigated, with early data indicating modulation of receptor signaling that could be exploited for treating conditions such as hypertension or neurodegenerative diseases.

The safety and toxicity profile of this compound are critical considerations for its development as a therapeutic agent. Preclinical studies have been conducted to assess its acute and chronic toxicity in animal models. These studies have provided valuable insights into its tolerability and potential side effects, which are essential for guiding further development efforts. Regulatory agencies have emphasized the importance of robust toxicological data to ensure patient safety during clinical trials.

From an environmental perspective, the degradation pathways and ecological impact of this compound are also under investigation. Understanding how it interacts with environmental systems is crucial for minimizing ecological risks associated with its production and use. Recent advancements in green chemistry have inspired efforts to develop more sustainable synthetic methods that reduce waste and energy consumption while maintaining high-quality standards.

In conclusion, 5-(4-(2-Methylbenzoyl)piperazin-1-yl)-2-(4-propoxyphenyl)-1,3-oxazole-4-carbonitrile represents a compelling candidate for further exploration in both academic and industrial settings. Its unique structure, combined with emerging insights from cutting-edge research, positions it as a promising lead compound for developing innovative therapeutic agents. As advancements in synthetic methodology and biological screening continue to evolve, this compound will undoubtedly play a pivotal role in shaping future discoveries within the chemical sciences.